Cas no 2411276-49-6 (1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol)

• Product Name: 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol
• CAS No: 2411276-49-6
• MF: C₁₅H₁₆F₃NO₃
• MW: 315.287654876709
• CID: 6218107
• PubChem ID: 154880230
• Update Time: 2025-10-11

1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7560835
• [4-Hydroxy-4-[2-(trifluoromethyl)phenyl]piperidin-1-yl]-(oxiran-2-yl)methanone
• 2411276-49-6
• Z3687609276
• 1-(oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol
• 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol

• Inchi： 1S/C15H16F3NO3/c16-15(17,18)11-4-2-1-3-10(11)14(21)5-7-19(8-6-14)13(20)12-9-22-12/h1-4,12,21H,5-9H2
• InChI Key： LKWDTPJVQCCUMA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(CCN(C(C2CO2)=O)CC1)O)(F)F

Computed Properties

• Exact Mass: 315.10822786g/mol
• Monoisotopic Mass: 315.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol

Introduction to 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol (CAS No. 2411276-49-6)

1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2411276-49-6, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of drug discovery and development. The presence of both an oxirane (epoxide) moiety and a trifluoromethyl group in its molecular framework imparts distinct reactivity and electronic characteristics, making it a valuable scaffold for medicinal chemists.

The oxirane-2-carbonyl moiety, also known as an epoxy ketone, is a key structural feature that facilitates various chemical transformations, including nucleophilic ring opening reactions. This property is particularly useful in the synthesis of more complex molecules, such as those intended for biological targeting. On the other hand, the trifluoromethylphenyl substituent introduces electron-withdrawing effects and steric hindrance, which can modulate the pharmacokinetic and pharmacodynamic properties of the compound. These features collectively contribute to the compound's versatility as a building block in drug design.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their prevalence in biologically active molecules. The piperidin-4-ol core is a common pharmacophore found in numerous drugs with diverse therapeutic profiles, including antipsychotics, antihistamines, and cardiovascular agents. The incorporation of functional groups such as the oxirane-2-carbonyl and trifluoromethylphenyl units into this scaffold enhances its potential as a lead compound for further optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol scaffold exhibits promising interactions with various biological targets. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. These findings align with ongoing research efforts aimed at identifying new therapeutic agents for chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include the formation of the oxirane ring via epoxidation reactions and the introduction of the trifluoromethylphenyl group through cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The use of advanced catalytic systems has significantly improved the efficiency of these transformations, making it feasible to produce larger quantities of the compound for further investigation.

One of the most intriguing aspects of this molecule is its potential application in the development of next-generation anticancer agents. The combination of an oxirane moiety and a trifluoromethylphenyl group creates a unique chemical environment that could enhance binding affinity to cancer-specific targets. Preliminary experimental data indicate that derivatives of this compound exhibit inhibitory effects on certain kinases implicated in tumor growth and progression. These results are particularly exciting given the increasing demand for targeted therapies in oncology.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve drug-like properties such as lipophilicity, metabolic stability, and binding affinity. In the context of 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol, this group likely contributes to enhanced binding interactions with biological targets while also influencing pharmacokinetic profiles favorably. Such attributes make this compound an attractive candidate for further development into a clinical candidate.

As research in pharmaceutical chemistry continues to evolve, innovative approaches are being employed to explore the full potential of molecules like 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol (CAS No. 2411276-49-6). Techniques such as high-throughput screening (HTS) and structure-based drug design are being utilized to identify new analogs with improved efficacy and reduced side effects. Additionally, advances in green chemistry principles are guiding synthetic methodologies toward more sustainable practices, ensuring that future drug development is both effective and environmentally responsible.

The integration of artificial intelligence (AI) into drug discovery processes has also opened new avenues for exploring molecular diversity. AI-driven platforms can analyze vast datasets to predict promising scaffolds like 1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol, identifying key structural features that contribute to biological activity. These computational tools complement traditional experimental approaches by providing rapid insights into potential drug candidates, thereby accelerating the drug development pipeline.

In conclusion,1-(Oxirane-2-carbonyl)-4-[2-(trifluoromethyl)phenyl]piperidin-4-ol (CAS No. 2411276-49-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The combination of an oxirane moiety with a trifluoromethylphenyl substituent creates a versatile scaffold for developing novel therapeutic agents across multiple disease areas. With ongoing research efforts focused on optimizing its synthesis and exploring its pharmacological potential,this compound holds great promise for addressing unmet medical needs in the future.